2-bromo-5-methoxy-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide
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Description
2-bromo-5-methoxy-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK) pathway. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer and autoimmune disorders.
Scientific Research Applications
- Thiazole derivatives, such as this compound, have been explored for their antimicrobial activity. Researchers have synthesized related compounds and screened them for antifungal properties . Investigating its effectiveness against various pathogens could be a valuable avenue.
- Thiazole-containing molecules have applications in solar cell technology. For instance, 2-bromo-5-methoxy-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}benzamide could be used in the synthesis of ruthenium-free dyes for DSSCs . These dyes enhance light absorption and electron transfer, contributing to more efficient solar energy conversion.
- Imidazole derivatives, which share some structural features with thiazoles, exhibit antioxidant properties. Researchers have synthesized related compounds and evaluated their scavenging potential using assays like DPPH (1,1-diphenyl-2-picrylhydrazyl) . Investigating the antioxidant capacity of this compound could be worthwhile.
- Indole derivatives, another class of heterocyclic compounds, have diverse biological and clinical applications. While not directly related, it’s interesting to note that indole-3-acetic acid (a plant hormone) is derived from tryptophan and has significant biological effects . Exploring any potential synergies or interactions between thiazoles and indoles could yield novel insights.
- Thiazoles are found in several drugs, including antimicrobial (sulfathiazole), antiretroviral (Ritonavir), antifungal (Abafungin), and antineoplastic (Bleomycine, Tiazofurin) agents . Investigating the pharmacological properties of our compound may reveal new therapeutic avenues.
Antimicrobial Properties
Dye Sensitized Solar Cells (DSSCs)
Antioxidant Potential
Biological and Clinical Applications
Drug Development
properties
IUPAC Name |
2-bromo-5-methoxy-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15BrN2O2S/c1-23-14-4-5-16(19)15(9-14)18(22)21-10-12-3-2-7-20-17(12)13-6-8-24-11-13/h2-9,11H,10H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHPFTSCIMWPOCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)Br)C(=O)NCC2=C(N=CC=C2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-5-methoxy-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide |
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